Cas no 261951-67-1 (3-Fluoro-4-methylbenzylamine)

3-Fluoro-4-methylbenzylamine Properties

Names and Identifiers

• 3-Fluoro-4-methylbenzylamine
• (3-fluoro-4-methylphenyl)methanamine
• 3-fluoro-4-methyl-benzylamine
• 4-methyl-3-fluorobenzylamine
• XCAJNBJDLZPHNB-UHFFFAOYSA-N
• Benzenemethanamine, 3-fluoro-4-methyl-
• 3-fluoro-4-methyl benzylamine
• 3-fluoro-4-methylbenzyl amine
• DTXSID10379118
• JS-4146
• 261951-67-1
• HMS1759G05
• CS-0206509
• 3-Fluoro-4-methylbenzylamine, AldrichCPR
• FT-0615695
• (3-FLUORO-4-METHYLPHENYL) METHANAMINE
• AC-25950
• Benzenemethanamine, 3-fluoro-4-methyl- (9CI)
• MFCD01631531
• 1-(3-fluoro-4-methylphenyl)methanamine
• SCHEMBL716197
• EN300-23938
• A19829
• AKOS000200047
• CHEMBL386352
• J-512497
• AB11446
• Z166652084
• (3-Fluoro-4-methylphenyl)methylamine, 4-(Aminomethyl)-2-fluorotoluene
• DB-032020
• +Expand

• MDL： MFCD01631531
• InChIKey： XCAJNBJDLZPHNB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10FN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,5,10H2,1H3
• SMILES： CC1=C(C=C(C=C1)CN)F

Computed Properties

• Exact Mass: 139.08000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 139.08
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• LogP: 2.29310
• PSA: 26.02000
• Refractive Index: 1.5155
• Boiling Point: 198.0±25.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.4±0.4 mmHg at 25°C
• Flash Point: 82.4±11.1 °C
• Color/Form: Yellow or colorless liquid
• Solubility: Unable or difficult to mix
• Sensitiveness: Air Sensitive
• Density: 1.05

3-Fluoro-4-methylbenzylamine Security Information

• Safety Term：8
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：2735
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Danger
• HazardClass：8

3-Fluoro-4-methylbenzylamine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%